Cas no 115813-22-4 (3-bromo-7-chloroquinoline-8-carboxylic acid)

• Product Name: 3-bromo-7-chloroquinoline-8-carboxylic acid
• CAS No: 115813-22-4
• MF: C₁₀H₅BrClNO₂
• MW: 286.509200811386
• CID: 2613775
• PubChem ID: 14075413
• Update Time: 2025-04-21

3-bromo-7-chloroquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-chloroquinoline-8-carboxylic acid
• 115813-22-4
• SCHEMBL9620423
• DTXSID10555516

• Inchi： 1S/C10H5BrClNO2/c11-6-3-5-1-2-7(12)8(10(14)15)9(5)13-4-6/h1-4H,(H,14,15)
• InChI Key： NRDOVDIATCHYTO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(=O)O)=C(C=CC2=C1)Cl

Computed Properties

• Exact Mass: 284.91922Da
• Monoisotopic Mass: 284.91922Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų